2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H15F4N5O3/c21-12-5-7-13(8-6-12)27-9-10-28-17(31)18(32)29(26-19(27)28)11-16(30)25-15-4-2-1-3-14(15)20(22,23)24/h1-8H,9-11H2,(H,25,30)
• InChI Key: BJSDSOCBJPHVQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C20H15F4N5O3
• Molecular Weight: 449.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including an imidazo[2,1-c][1,2,4]triazin ring, a fluorophenyl group, and a trifluoromethylphenyl group. These groups suggest that the compound may have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The imidazo[2,1-c][1,2,4]triazin ring, in particular, is a fused ring system that can have interesting structural properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of fluorine atoms could make it quite electronegative, and the multiple ring systems could give it interesting structural properties.

Scientific Research Applications

Imaging Applications

One study focused on the radiosynthesis of a related compound, highlighting its potential in imaging the translocator protein (18 kDa) with positron emission tomography (PET). This involves the synthesis of fluorine-18 labeled compounds for in vivo imaging, emphasizing the importance of incorporating fluorine atoms in the structure for labeling and imaging purposes (Dollé et al., 2008).

Antibacterial Applications

Another aspect of research has been the synthesis of new fluorine-substituted compounds and their evaluation as antibacterial agents. For instance, novel lamotrigine analogs, closely related to the chemical compound , were synthesized and showed interesting activity against various bacteria (Alharbi & Alshammari, 2019).

Antimicrobial Activity

Research also extends to the development of novel compounds with antimicrobial properties. For example, a series of new compounds were synthesized, showing excellent broad-spectrum antimicrobial activity against bacterial and fungal strains, indicating the potential of fluorine-containing compounds in antimicrobial applications (Padalkar et al., 2014).

Synthesis and Evaluation of Novel Compounds

Studies have explored the synthesis of various novel compounds incorporating the fluorine moiety for potential applications in medicinal chemistry. This includes the development of compounds with potential antibacterial, antifungal, and antihistaminic activities, demonstrating the versatility of such chemical structures in drug discovery (Holla, Bhat, & Shetty, 2003).

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. It could also involve investigating its potential uses, for example in medicine or materials science.